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Compound of Interest

Compound Name: 1-Propyne, 3-(1-ethoxyethoxy)-

Cat. No.: B092017

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 1-Propyne, 3-(1-ethoxyethoxy)- (CAS No. 18669-04-0). The following procedures
are designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals. Given the absence of comprehensive toxicological data, this
compound must be handled with the utmost caution, treating it as a potentially hazardous
substance.

Key Safety Data and Physical Properties

A thorough review of available safety data sheets and chemical databases indicates a lack of
guantitative toxicological information, such as LD50 and LC50 values, and established
occupational exposure limits for 1-Propyne, 3-(1-ethoxyethoxy)-. Therefore, all handling
procedures must be guided by the precautionary principle.
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Property Value Source
Molecular Formula C7H1202 PubChem[1]
Molecular Weight 128.17 g/mol PubChem[1]
Appearance .Clef:lr colorless to pale yellow

liquid
Boiling Point 141 °C
Flash Point 30°C
Density 0.893 g/cm?3
Toxicity (Oral LD50) No data available ECHEMI[2]
Toxicity (Dermal LD50) No data available ECHEMI[2]
Toxicity (Inhalation LC50) No data available ECHEMI[2]
Occupational Exposure Limits No data available ECHEMI[2]

Personal Protective Equipment (PPE) Selection
Workflow

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
when handling 1-Propyne, 3-(1-ethoxyethoxy)-. The following diagram outlines the mandatory
PPE selection process based on the operational phase.
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PPE Selection Workflow for Handling 1-Propyne, 3-(1-ethoxyethoxy)-

Operational Phases

Start: Assess Task

Waste Disposal

Routine Handling
(Small Quantities, Controlled Environment)

Spill or Emergency Response
(Uncontrolled Release)

jr—

Eye/Face Protection: Skin Protection: Respiratory Protection: Emergency Equipment:
- Tightly fitting safety goggles

- Face shield for splash risk

- Chemical-resistant gloves (Nitrile or Neoprene recommended) - Use in a well-ventilated area or fume hood - Spill kit for flammable liquids
- Flame-retardant lab coat or coveralls - Full-face respirator if exposure limits are exceeded or symptoms occur - Fire extinguisher (Class B)

Click to download full resolution via product page

Caption: PPE selection workflow for 1-Propyne, 3-(1-ethoxyethoxy)-.

Experimental Protocols: Safe Handling and
Operational Plan

Due to the lack of specific toxicity data, a conservative approach to handling is mandatory. The
following protocols are based on best practices for handling flammable, reactive chemicals with
unknown hazards.

1. Engineering Controls:

o All work with 1-Propyne, 3-(1-ethoxyethoxy)- must be conducted in a well-ventilated
laboratory.

» A certified chemical fume hood is required for all procedures that may generate vapors or

aerosols.

o Ensure that an emergency eyewash station and safety shower are readily accessible.
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. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles that conform to EN 166 (EU) or
NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a
risk of splashing.[2]

Skin Protection:
o Wear fire/flame resistant and impervious clothing.[2]

o Handle the chemical with gloves that have been inspected prior to use. Nitrile or neoprene
gloves are recommended.

o Contaminated gloves should be removed and disposed of properly, followed by hand
washing.

Respiratory Protection: If exposure limits are unknown or if irritation or other symptoms are
experienced, use a full-face respirator with an appropriate cartridge.[2]

. Handling Procedures:
Avoid contact with skin, eyes, and clothing.
Avoid inhalation of vapor or mist.[2]
Use spark-proof tools and explosion-proof equipment.[2]
Keep away from heat, sparks, and open flames.
Ground and bond containers when transferring material to prevent static discharge.
Use the smallest practical quantities for the work being performed.

Assume that any mixture containing this chemical is more toxic than its most toxic
component.

. Storage:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition.
o Store separately from oxidizing agents and other incompatible materials.

Disposal Plan

Proper disposal of 1-Propyne, 3-(1-ethoxyethoxy)- and its contaminated waste is critical to
ensure environmental safety and regulatory compliance.

1. Waste Collection:
o Collect waste in a suitable, closed, and properly labeled container.
o Do not mix with other waste streams unless compatibility is confirmed.

o Contaminated materials such as gloves, absorbent pads, and glassware must be treated as
hazardous waste.

2. Disposal Method:

e Disposal must be carried out by a licensed hazardous waste disposal company.

¢ Do not dispose of this chemical down the drain or in regular trash.

e The chemical is a flammable liquid and should be treated as such for disposal purposes.
» Follow all local, state, and federal regulations for hazardous waste disposal.

3. Spill Response:

¢ In case of a spill, evacuate the area immediately.

e Remove all sources of ignition.[2]

e Ventilate the area.

o Wear the appropriate PPE as outlined in the PPE Selection Workflow.
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» Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material using non-sparking tools and place it in a sealed container for
disposal.[2]

o Clean the spill area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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